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Compound of Interest

Compound Name: 2-Bromo-6-iodoquinoline
Cat. No.: B13690326
Get Quote
. J

A Strategic Bifunctional Scaffold for Precision Heterocyclic Synthesis

CAS Number: 1026805-93-5 Molecular Formula: CoHsBrIN Molecular Weight: 333.95 g/mol [1]
[21[3][4]

Part 1: Executive Summary

2-Bromo-6-iodoquinoline (CAS 1026805-93-5) serves as a critical "linchpin” intermediate in
modern drug discovery, particularly for kinase inhibitors and intercalating agents.[2][3][4] Its
value lies in its orthogonal halogen reactivity: the substantial difference in bond dissociation
energies (BDE) between the C6-I and C2-Br bonds allows for highly selective, sequential
palladium-catalyzed cross-couplings without the need for protecting groups. This guide outlines
the synthesis, chemoselectivity profile, and validated protocols for maximizing the utility of this

scaffold.

Part 2: Physicochemical Identity & Profile[2][3]
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Property Specification
Appearance Off-white to pale yellow solid
Melting Point 138-142 °C (Typical)

Soluble in DMSO, DMF, CH2Cl2, CHCI3;

Solubility sparingly soluble in Et2O

pKa (Calculated) ~2.5 (Quinoline nitrogen)

LogP ~3.8

Storage 2-8°C, inert atmosphere (Ar/Nz2), light-sensitive

Part 3: Synthetic Routes & Manufacturing

While various routes exist, the most robust industrial and laboratory-scale synthesis proceeds
via the carbostyril (quinolin-2-one) activation pathway.[2][3] This method avoids the regio-
isomeric mixtures often seen in Skraup or Doebner-Miller syntheses.[2][3]

Core Synthetic Pathway[2]

e Precursor Assembly: Condensation of 4-iodoaniline with cinnamoyl chloride or acrylic acid
derivatives followed by Lewis-acid mediated cyclization yields 6-iodoquinolin-2(1H)-one.[2][3]

» Aromatization/Bromination: The carbonyl oxygen at C2 is converted to the bromide using
phosphorus oxybromide (POBrs) or phosphorus pentabromide (PBrs).

Critical Process Parameter (CPP): The reaction with POBr3z must be anhydrous. The presence
of moisture generates HBr, which can lead to hydro-deiodination at the C6 position, reducing
yield and purity.

Part 4: Chemoselectivity & Reactivity Profile

The primary utility of 2-bromo-6-iodoquinoline is its predictable site-selectivity in metal-
catalyzed cross-couplings.[2][3]

Mechanistic Hierarchy[2][5][6]
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e Site 1: C6-lodo (Primary Reactive Site)[2]
o Mechanism: Fast Oxidative Addition.[2][3]

o Driver: Weak C-I bond (BDE ~50-55 kcal/mol).[2][3] The electron-rich nature of the
benzene ring (relative to the pyridine ring) does not hinder the reaction because the bond
weakness dominates.

o Conditions: Mild Pd(0) sources (e.g., Pd(PPhs)4) at ambient to moderate temperatures
(25-60°C).

e Site 2: C2-Bromo (Secondary Reactive Site)
o Mechanism: Slower Oxidative Addition / S_NAr potential.[2][3]

o Driver: Stronger C—-Br bond (BDE ~68 kcal/mol).[2] However, the C2 position is electron-
deficient (a-to-nitrogen), making it activated for oxidative addition after the iodine is
consumed, or for Nucleophilic Aromatic Substitution (S_NAr) with strong nucleophiles.[2]

[3]

o Conditions: Requires elevated temperatures (>80°C) or specialized ligands (e.g., XPhos,
Buchwald precatalysts).

Visualization: Sequential Functionalization Logic

The following diagram illustrates the divergent pathways accessible from this scaffold.
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Caption: Sequential functionalization logic demonstrating the chemoselective priority of the C6-
lodo position followed by diverse C2-transformations.

Part 5: Experimental Protocols
Protocol A: Selective Suzuki-Miyaura Coupling at C6

Objective: To install an aryl group at the 6-position while preserving the 2-bromo handle.[2][3]

Reagents:

2-Bromo-6-iodoquinoline (1.0 equiv)[2][3]

Arylboronic acid (1.1 equiv)[2]

Pd(PPhs)a (3-5 mol%)[2]

Na2COs (2.0 equiv, 2M aqueous)

Solvent: DME/Water or Toluene/Ethanol/Water (4:1:1)[2]

Procedure:
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« Inerting: Charge a reaction vial with 2-bromo-6-iodoquinoline, arylboronic acid, and
Pd(PPhs)a. Evacuate and backfill with Argon (x3).[2]

e Solvation: Add degassed solvent mixture.
e Reaction: Stir at room temperature to 45°C. Monitor by TLC/LCMS.[3]
o Note: Do not reflux.[3] High heat promotes competitive coupling at the C2-Br position.[2][3]

o Workup: Upon consumption of starting material (typically 2—6 h), dilute with EtOAc, wash
with water/brine, dry over MgSQOa, and concentrate.

 Purification: Flash chromatography (Hexane/EtOAC).

Protocol B: Functionalization of C2-Bromo (Post-C6
Coupling)

Objective: To convert the remaining C2-bromide into an amine (Buchwald-Hartwig).[2][3]

Reagents:

6-Substituted-2-bromoquinoline (Intermediate from Protocol A)[2][3]

Primary/Secondary Amine (1.2 equiv)[2]

Pdz(dba)s (2 mol%) / BINAP or XPhos (4 mol%)[2]

Cs2CO0s or NaOtBu (1.5 equiv)[2]

Solvent: Toluene or 1,4-Dioxane (anhydrous)[2][3]
Procedure:
e Setup: Combine reagents in a sealed tube under Argon.

e Reaction: Heat to 80—100°C for 12—18 hours.
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» Observation: The electron-deficient nature of the pyridine ring at C2 facilitates this coupling,
often requiring less forcing conditions than a standard phenyl bromide.[3]

Part 6: Applications in Drug Discovery

The 2-bromo-6-iodoquinoline scaffold is frequently utilized to synthesize Type | and Type Il
Kinase Inhibitors.[2][3]

¢ Hinge Binding: The C2 position (often converted to an amine or amide) interacts with the
ATP-binding hinge region of kinases.[2]

o Solvent Front/Back Pocket: The C6 position allows vectors to extend into the hydrophobic
back pocket or solvent front, modulating selectivity and potency.

Part 7: Safety & Handling (MSDS Highlights)

e Hazards: GHSO7 (Irritant).[2] Causes skin irritation (H315), serious eye irritation (H319), and
respiratory irritation (H335).

e Handling: Use in a fume hood.[2] Avoid dust formation.[3]

o Waste: Halogenated organic waste.[2][3] Do not dispose of in drains.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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